(R)-N-(6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)picolinamide
(R)-N-(6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)picolinamide
GSK983 is a potent broad-spectrum antiviral. It blocks cell proliferation and dengue virus replication by inhibiting the pyrimidine biosynthesis enzyme dihydroorotate dehydrogenase (DHODH).
Brand Name:
Vulcanchem
CAS No.:
827591-02-6
VCID:
VC0529532
InChI:
InChI=1S/C18H16ClN3O/c19-11-7-8-14-13(10-11)12-4-3-6-15(17(12)21-14)22-18(23)16-5-1-2-9-20-16/h1-2,5,7-10,15,21H,3-4,6H2,(H,22,23)/t15-/m1/s1
SMILES:
C1CC(C2=C(C1)C3=C(N2)C=CC(=C3)Cl)NC(=O)C4=CC=CC=N4
Molecular Formula:
C18H16ClN3O
Molecular Weight:
325.8 g/mol
(R)-N-(6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)picolinamide
CAS No.: 827591-02-6
Inhibitors
VCID: VC0529532
Molecular Formula: C18H16ClN3O
Molecular Weight: 325.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 827591-02-6 |
---|---|
Product Name | (R)-N-(6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)picolinamide |
Molecular Formula | C18H16ClN3O |
Molecular Weight | 325.8 g/mol |
IUPAC Name | N-[(1R)-6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl]pyridine-2-carboxamide |
Standard InChI | InChI=1S/C18H16ClN3O/c19-11-7-8-14-13(10-11)12-4-3-6-15(17(12)21-14)22-18(23)16-5-1-2-9-20-16/h1-2,5,7-10,15,21H,3-4,6H2,(H,22,23)/t15-/m1/s1 |
Standard InChIKey | WJQBOBGVBBZLJU-OAHLLOKOSA-N |
Isomeric SMILES | C1C[C@H](C2=C(C1)C3=C(N2)C=CC(=C3)Cl)NC(=O)C4=CC=CC=N4 |
SMILES | C1CC(C2=C(C1)C3=C(N2)C=CC(=C3)Cl)NC(=O)C4=CC=CC=N4 |
Canonical SMILES | C1CC(C2=C(C1)C3=C(N2)C=CC(=C3)Cl)NC(=O)C4=CC=CC=N4 |
Appearance | Solid powder |
Description | GSK983 is a potent broad-spectrum antiviral. It blocks cell proliferation and dengue virus replication by inhibiting the pyrimidine biosynthesis enzyme dihydroorotate dehydrogenase (DHODH). |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | GSK983 N-((1R)-6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-2-pyridinecarboxamide |
Reference | 1: Deans RM, Morgens DW, Ökesli A, Pillay S, Horlbeck MA, Kampmann M, Gilbert LA, Li A, Mateo R, Smith M, Glenn JS, Carette JE, Khosla C, Bassik MC. Parallel shRNA and CRISPR-Cas9 screens enable antiviral drug target identification. Nat Chem Biol. 2016 May;12(5):361-6. doi: 10.1038/nchembio.2050. Epub 2016 Mar 28. PubMed PMID: 27018887; PubMed Central PMCID: PMC4836973. 2: Gudmundsson KS, Boggs SD, Sebahar PR, Richardson LD, Spaltenstein A, Golden P, Sethna PB, Brown KW, Moniri K, Harvey R, Romines KR. Tetrahydrocarbazole amides with potent activity against human papillomaviruses. Bioorg Med Chem Lett. 2009 Aug 1;19(15):4110-4. doi: 10.1016/j.bmcl.2009.06.001. Epub 2009 Jun 6. PubMed PMID: 19556128. 3: Harvey R, Brown K, Zhang Q, Gartland M, Walton L, Talarico C, Lawrence W, Selleseth D, Coffield N, Leary J, Moniri K, Singer S, Strum J, Gudmundsson K, Biron K, Romines KR, Sethna P. GSK983: a novel compound with broad-spectrum antiviral activity. Antiviral Res. 2009 Apr;82(1):1-11. doi: 10.1016/j.antiviral.2008.12.015. Epub 2009 Jan 31. PubMed PMID: 19187793. |
PubChem Compound | 11416123 |
Last Modified | Nov 11 2021 |
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